Cas no 54941-79-6 (1-(4-chlorobenzyl)-2-phenyl-4,5-dihydro-1H-imidazole hydrochloride)

• Product Name: 1-(4-chlorobenzyl)-2-phenyl-4,5-dihydro-1H-imidazole hydrochloride
• CAS No: 54941-79-6
• MF: C₁₆H₁₆Cl₂N₂
• MW: 307.217641830444
• CID: 1592425
• PubChem ID: 3042993
• Update Time: 2025-04-21

1-(4-chlorobenzyl)-2-phenyl-4,5-dihydro-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-2-phenyl-4,5-dihydro-1H-imidazole hydrochloride
• 1-[(4-chlorophenyl)methyl]-2-phenyl-4,5-dihydroimidazole,hydrochloride
• DTXSID60203459
• 4,5-Dihydro-1-((4-chlorophenyl)methyl)-2-phenyl-1H-imidazole monohydrochloride
• 1H-Imidazole, 4,5-dihydro-1-((4-chlorophenyl)methyl)-2-phenyl-, monohydrochloride
• 54941-79-6
• 4,5-Dihydro-1-((4-chlorophenyl)methyl)-2-phenyl-1H-imidazole hydrochloride

• Inchi： 1S/C16H15ClN2.ClH/c17-15-8-6-13(7-9-15)12-19-11-10-18-16(19)14-4-2-1-3-5-14;/h1-9H,10-12H2;1H
• InChI Key： DTONCMFCDCNALK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C2C=CC=CC=2)=NCC1.Cl

Computed Properties

• Exact Mass: 306.06928
• Monoisotopic Mass: 306.069054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6

Experimental Properties

• Boiling Point: 408.1°C at 760 mmHg
• Flash Point: 200.6°C
• PSA: 15.6